Cas no 2034312-89-3 (N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034312-89-3
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 6345936
• PubChem ID: 92083378
• Update Time: 2025-10-10

N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• AKOS026689481
• N-[2-(3-methoxyphenyl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• 2034312-89-3
• F6475-0782

• Inchi： 1S/C19H22N2O4/c1-23-15-5-2-4-14(12-15)7-10-20-18(22)17-6-3-9-21-19(17)25-16-8-11-24-13-16/h2-6,9,12,16H,7-8,10-11,13H2,1H3,(H,20,22)
• InChI Key： QGLHHMMZGARZPC-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(=CC=CN=1)C(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

Comprehensive Overview of N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034312-89-3)

N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, with the CAS number 2034312-89-3, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of nicotinamide derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the tetrahydrofuran-3-yl and 3-methoxyphenethyl moieties, contribute to its distinct chemical and biological properties.

In recent years, the interest in nicotinamide derivatives has surged due to their role in modulating various biological pathways. Researchers are particularly intrigued by the potential of N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide in targeting specific enzymes or receptors involved in metabolic and inflammatory processes. The compound's CAS 2034312-89-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide involves multi-step organic reactions, highlighting the complexity and precision required in modern chemical synthesis. The tetrahydrofuran-3-yl group, in particular, is a key structural element that enhances the compound's solubility and bioavailability, making it a promising candidate for further development. This aspect is often a focal point in discussions among chemists and pharmacologists.

From an SEO perspective, terms like "nicotinamide derivatives synthesis", "tetrahydrofuran-3-yl applications", and "CAS 2034312-89-3 research" are frequently queried by professionals seeking detailed information. The compound's potential applications in drug discovery and its mechanism of action are also hot topics in scientific forums and publications.

The pharmacological profile of N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is under active investigation. Preliminary studies suggest that it may interact with specific protein targets, offering avenues for the development of novel therapeutics. The 3-methoxyphenethyl moiety is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in drug-receptor interactions.

In the context of current trends, the demand for bioactive small molecules and nicotinamide-based compounds is on the rise. Researchers are exploring the potential of CAS 2034312-89-3 in addressing unmet medical needs, such as chronic inflammatory conditions and metabolic disorders. This aligns with the growing emphasis on personalized medicine and targeted therapies.

Another area of interest is the compound's potential role in neuroprotection and anti-aging research. The tetrahydrofuran-3-yl group's ability to cross the blood-brain barrier makes it a valuable scaffold for designing CNS-active agents. This has led to increased searches for "nicotinamide derivatives in neurology" and "tetrahydrofuran-3-yl in drug design".

In summary, N-(3-methoxyphenethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034312-89-3) represents a compelling subject of study in medicinal chemistry. Its unique structural attributes and potential therapeutic applications make it a valuable candidate for further research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in discussions about innovative drug development and biochemical exploration.